Cas no 70334-59-7 (1-azido-3,5-dimethylbenzene)
1-azido-3,5-dimethylbenzene structure
Product Name:1-azido-3,5-dimethylbenzene
CAS No:70334-59-7
MF:C8H9N3
MW:147.177160978317
MDL:MFCD11207342
CID:547413
PubChem ID:15105829
Update Time:2025-04-19
1-azido-3,5-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-azido-3,5-dimethyl-
- 1-azido-3,5-dimethylbenzene
- DTXSID70568283
- AKOS009323117
- 3,5-dimethylphenylazide
- GKJIZQPBVOEDFB-UHFFFAOYSA-N
- EN300-271757
- 70334-59-7
-
- MDL: MFCD11207342
- Inchi: 1S/C8H9N3/c1-6-3-7(2)5-8(4-6)10-11-9/h3-5H,1-2H3
- InChI Key: GKJIZQPBVOEDFB-UHFFFAOYSA-N
- SMILES: N(C1C=C(C)C=C(C)C=1)=[N+]=[N-]
Computed Properties
- Exact Mass: 147.07977
- Monoisotopic Mass: 147.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 14.4Ų
Experimental Properties
- PSA: 48.76
1-azido-3,5-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-271757-0.05g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 0.05g |
$61.0 | 2023-09-10 | |
| Enamine | EN300-271757-0.1g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 0.1g |
$89.0 | 2023-09-10 | |
| Enamine | EN300-271757-0.25g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 0.25g |
$128.0 | 2023-09-10 | |
| Enamine | EN300-271757-0.5g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 0.5g |
$241.0 | 2023-09-10 | |
| Enamine | EN300-271757-1.0g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-271757-2.5g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 2.5g |
$669.0 | 2023-09-10 | |
| Enamine | EN300-271757-5.0g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 5.0g |
$991.0 | 2023-03-01 | |
| Enamine | EN300-271757-10.0g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 10.0g |
$1471.0 | 2023-03-01 | |
| Enamine | EN300-271757-1g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 1g |
$342.0 | 2023-09-10 | |
| Enamine | EN300-271757-5g |
1-azido-3,5-dimethylbenzene |
70334-59-7 | 95% | 5g |
$991.0 | 2023-09-10 |
1-azido-3,5-dimethylbenzene Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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